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Introduction
The Schotten-Baumann reaction is a robust and widely utilized method for the synthesis of

amides and esters. It involves the reaction of an amine or alcohol with an acid chloride in the

presence of a base.[1][2][3] This protocol specifically details the synthesis of benzanilide, an

important intermediate in the pharmaceutical and dye industries, through the reaction of aniline

with benzoyl chloride. The reaction is typically carried out in a two-phase system, consisting of

an organic solvent and water, where the base in the aqueous phase neutralizes the

hydrochloric acid generated during the reaction.[2][4] The use of an aqueous base like sodium

hydroxide makes this a cost-effective and environmentally friendly approach to amide bond

formation.[5]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The amine acts as a

nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. The base plays a

crucial role by neutralizing the HCl byproduct, which prevents the protonation of the unreacted

amine and drives the reaction equilibrium towards the formation of the amide product.[6][7]
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Reaction Scheme
Aniline reacts with benzoyl chloride in the presence of a base (typically sodium hydroxide) to

yield benzanilide and hydrochloric acid, which is subsequently neutralized by the base.

C₆H₅NH₂ + C₆H₅COCl + NaOH → C₆H₅NHCOC₆H₅ + NaCl + H₂O

Quantitative Data Summary
The following table summarizes typical reactant quantities and expected yields for the

synthesis of benzanilide via the Schotten-Baumann reaction, based on various literature

procedures.

Parameter Value Reference

Aniline 1.0 mL (1.04 g) [8]

Benzoyl Chloride 1.4 mL (1.72 g) [8]

10% Aqueous NaOH 10 mL [8]

Theoretical Yield 2.18 g (from 1 mL aniline) [9]

Actual Yield 1.76 g [9]

Percent Yield 71.56% [9]

Melting Point 163 °C (literature)

Recrystallization Solvent Ethanol [8][10][11]

Experimental Protocol
This protocol provides a detailed methodology for the synthesis of benzanilide.

Materials and Equipment:

Aniline (C₆H₅NH₂)

Benzoyl chloride (C₆H₅COCl)
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10% Sodium hydroxide (NaOH) solution

Ethanol

Distilled water

250 mL Erlenmeyer flask with a stopper

Measuring cylinders

Buchner funnel and flask

Filter paper

Beakers

Stirring rod

Hot plate

Melting point apparatus

Procedure:

Reactant Preparation: In a 250 mL Erlenmeyer flask, combine 2.5 mL of aniline with 25 mL of

10% aqueous sodium hydroxide solution.[12] Stopper the flask and shake the mixture to

create a suspension.

Addition of Benzoyl Chloride: Carefully and slowly add 3.5 mL of benzoyl chloride to the

flask.[11][12] The addition should be done in small portions with vigorous shaking after each

addition. This reaction is exothermic, and slow addition helps to control the temperature.[13]

Reaction: After the complete addition of benzoyl chloride, stopper the flask securely and

shake it vigorously for approximately 10-15 minutes.[11][12] The shaking should continue

until the characteristic odor of benzoyl chloride is no longer detectable, indicating the

completion of the reaction.[13] A white solid precipitate of crude benzanilide will form.[8]
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Isolation of Crude Product: Add about 25 mL of cold water to the flask to break up the solid

mass.[11][12] Collect the crude benzanilide by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid product several times with cold water to remove any

unreacted starting materials and soluble byproducts like sodium benzoate and sodium

chloride.[8][13]

Recrystallization: Purify the crude benzanilide by recrystallization. Transfer the solid to a

beaker and dissolve it in a minimum amount of hot ethanol.[8][13] Filter the hot solution if

any insoluble impurities are present. Allow the filtrate to cool slowly to room temperature and

then in an ice bath to induce crystallization.

Drying and Characterization: Collect the purified crystals by vacuum filtration, wash them

with a small amount of cold ethanol, and dry them completely. Determine the yield and

measure the melting point of the dried benzanilide.

Safety Precautions:
Aniline is toxic and can be absorbed through the skin. Handle it in a well-ventilated fume

hood and wear appropriate personal protective equipment (PPE), including gloves and

safety goggles.

Benzoyl chloride is corrosive and a lachrymator (causes tearing). It should also be handled

in a fume hood with appropriate PPE.

Sodium hydroxide is a corrosive base. Avoid contact with skin and eyes.

Experimental Workflow Diagram
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Caption: Experimental workflow for benzanilide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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